Cas no 78182-93-1 (1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-)
78182-93-1 structure
Product Name:1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-
CAS No:78182-93-1
MF:C30H29Cl2N5
MW:530.490764379501
CID:567386
PubChem ID:132669
Update Time:2025-04-19
1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-
- B 749
- 1,2-Ethanediamine, N'-(10-(4-chlorophenyl)-3-((4-chlorophenyl)amino)-2(10H)-phenazinylidene)-N,N-diethyl-
- 1,2-ethanediamine, N~2~-[(2E)-10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N~1~,N~1~-diethyl-
- 78182-93-1
- DTXSID801025091
- (des-Isopropyl)N,N-diethylaminoethyl-clofazimine
- CF Deriv 749
- (3E)-N,5-bis(4-chlorophenyl)-3-(2-diethylaminoethylimino)phenazin-2-amine
- N,5-bis(4-chlorophenyl)-3-[2-(diethylamino)ethylimino]phenazin-2-amine
- B749
- B-749
- CHEMBL348666
- (3-Aza-3-{10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino](10-hydrophenazin-2-ylidene)}propyl)diethylamine
-
- Inchi: 1S/C30H29Cl2N5/c1-3-36(4-2)18-17-33-26-20-30-28(19-27(26)34-23-13-9-21(31)10-14-23)35-25-7-5-6-8-29(25)37(30)24-15-11-22(32)12-16-24/h5-16,19-20,34H,3-4,17-18H2,1-2H3/b33-26+
- InChI Key: QETMIYRHIXHGJK-MHTZHOPKSA-N
- SMILES: ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/CCN(CC)CC)NC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 529.1800013g/mol
- Monoisotopic Mass: 529.1800013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 892
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 43.2Ų
1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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